Cas no 862741-59-1 (4-(4-chlorobenzenesulfonyl)-2-(2-methylphenyl)-N-(prop-2-en-1-yl)-1,3-oxazol-5-amine)

• Product Name: 4-(4-chlorobenzenesulfonyl)-2-(2-methylphenyl)-N-(prop-2-en-1-yl)-1,3-oxazol-5-amine
• CAS No: 862741-59-1
• MF: C₁₉H₁₇ClN₂O₃S
• MW: 388.867882490158
• CID: 5421317
• Update Time: 2025-05-26

4-(4-chlorobenzenesulfonyl)-2-(2-methylphenyl)-N-(prop-2-en-1-yl)-1,3-oxazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 4-(4-chlorophenyl)sulfonyl-2-(2-methylphenyl)-N-prop-2-enyl-1,3-oxazol-5-amine
• 4-(4-chlorobenzenesulfonyl)-2-(2-methylphenyl)-N-(prop-2-en-1-yl)-1,3-oxazol-5-amine

• Inchi： 1S/C19H17ClN2O3S/c1-3-12-21-18-19(26(23,24)15-10-8-14(20)9-11-15)22-17(25-18)16-7-5-4-6-13(16)2/h3-11,21H,1,12H2,2H3
• InChI Key： UTAYADMRKPUGPL-UHFFFAOYSA-N
• SMILES： O1C(NCC=C)=C(S(C2=CC=C(Cl)C=C2)(=O)=O)N=C1C1=CC=CC=C1C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenyl-1,3-oxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles Phenyl-1,3-oxazoles

Additional information on 4-(4-chlorobenzenesulfonyl)-2-(2-methylphenyl)-N-(prop-2-en-1-yl)-1,3-oxazol-5-amine

Compound CAS No 862741-59-1: A Comprehensive Overview

The compound with CAS No 862741-59-1, known as 4-(4-chlorobenzenesulfonyl)-2-(2-methylphenyl)-N-(prop-2-en-1-yl)-1,3-oxazol-5-amine, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of oxazole derivatives, which are widely studied for their unique electronic properties and versatility in synthetic chemistry.

Recent advancements in synthetic chemistry have highlighted the importance of oxazole-containing compounds in drug discovery and material science. The structure of this compound features a sulfonyl group attached to a chlorobenzene ring, which contributes to its stability and reactivity. Additionally, the presence of a methylphenyl group and an allylamine substituent enhances its functional diversity, making it a valuable building block for further chemical modifications.

One of the most intriguing aspects of this compound is its potential in medicinal chemistry. Researchers have explored its ability to act as a precursor for bioactive molecules, particularly in the development of kinase inhibitors and other therapeutic agents. The sulfonyl group, in particular, is known to play a critical role in modulating the pharmacokinetic properties of drugs, such as absorption and bioavailability.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic aromatic substitution and cyclization reactions. The use of microwave-assisted synthesis has been reported to significantly improve the yield and purity of this compound, making it more accessible for large-scale production.

The structural complexity of this compound also makes it an attractive candidate for studying supramolecular chemistry. Its ability to form hydrogen bonds and π–π interactions has been exploited in the design of self-assembled materials, which have applications in nanotechnology and sensor development.

Furthermore, computational studies have provided valuable insights into the electronic properties of this compound. Density functional theory (DFT) calculations have revealed that the oxazole ring exhibits aromaticity, which contributes to its stability and reactivity. These findings have implications for its use in organic electronics and optoelectronic devices.

In conclusion, CAS No 862741-59-1 represents a fascinating example of how modern synthetic chemistry can lead to compounds with multifaceted applications. Its unique structure, combined with cutting-edge research findings, positions it as a key player in both academic and industrial settings.